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molecular formula C15H14O3 B2596828 Ethyl 3-phenoxybenzoate CAS No. 60677-14-7

Ethyl 3-phenoxybenzoate

Cat. No. B2596828
CAS RN: 60677-14-7
M. Wt: 242.274
InChI Key: LBKYKBFMRILRCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09266832B2

Procedure details

Ethyl 3-phenoxybenzoate (0.220 g; 0.725 mmol) was added to a mixture of NaOH in water (1.5 mL; 2M) and dioxane (1.5 mL) and stirred vigorously at room temperature overnight. The resulting mixture was concentrated in vacuo and extracted with dichloromethane. The aqueous layer was acidified with a 6N solution of hydrochloric acid in water. The precipitated product was collected by filtration to yield 0.200 g (quantitative) of the title compound as a white solid which was used without further purifications.
Name
Ethyl 3-phenoxybenzoate
Quantity
0.22 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
dioxane
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[O:1]([C:8]1[CH:9]=[C:10]([CH:16]=[CH:17][CH:18]=1)[C:11]([O:13]CC)=[O:12])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[OH-].[Na+]>O.O1CCOCC1>[O:1]([C:8]1[CH:9]=[C:10]([CH:16]=[CH:17][CH:18]=1)[C:11]([OH:13])=[O:12])[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
Ethyl 3-phenoxybenzoate
Quantity
0.22 g
Type
reactant
Smiles
O(C1=CC=CC=C1)C=1C=C(C(=O)OCC)C=CC1
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
1.5 mL
Type
solvent
Smiles
O
Name
dioxane
Quantity
1.5 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred vigorously at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The resulting mixture was concentrated in vacuo
EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane
FILTRATION
Type
FILTRATION
Details
The precipitated product was collected by filtration

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
O(C1=CC=CC=C1)C=1C=C(C(=O)O)C=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.